(5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one

• Molecular Formula: C17H15BrN2O2S
• Molecular Weight: 391.3 g/mol
• IUPAC Name: (5Z)-5-[[5-(4-bromophenyl)furan-2-yl]methylidene]-3-propyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C17H15BrN2O2S/c1-2-9-20-16(21)14(19-17(20)23)10-13-7-8-15(22-13)11-3-5-12(18)6-4-11/h3-8,10H,2,9H2,1H3,(H,19,23)/b14-10-
• InChI Key: HAXAXPGDLAPYTO-UVTDQMKNSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)Br)/NC1=S
• Canonical SMILES: CCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)Br)NC1=S

Description

(5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one is a complex organic compound characterized by its unique structure, which includes a furan ring, a bromophenyl group, and a thioxoimidazolidinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one typically involves multiple steps, starting with the preparation of the furan ring and the bromophenyl group. These intermediates are then coupled under specific conditions to form the final product. Common reagents used in these reactions include bromine, furan, and various catalysts to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, including halides, amines, and ethers.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound has potential applications as a probe for studying biological processes. Its ability to interact with specific biomolecules can be exploited to investigate enzyme mechanisms, protein-ligand interactions, and cellular pathways.

Medicine

In medicine, this compound is being explored for its potential therapeutic properties. It may act as an inhibitor of specific enzymes or receptors, making it a candidate for drug development in areas such as cancer, inflammation, and infectious diseases.

Industry

In industry, this compound can be used in the development of new materials with unique properties. Its incorporation into polymers or coatings can enhance their mechanical strength, thermal stability, and chemical resistance.

Mechanism of Action

The mechanism of action of (5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological processes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to the desired therapeutic or biological effect.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (5Z)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one include other furan derivatives, bromophenyl compounds, and thioxoimidazolidinones. Examples include:

• (5Z)-5-{[5-(4-chlorophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one
• (5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-propyl-2-thioxoimidazolidin-4-one

Uniqueness

What sets this compound apart from similar compounds is its specific combination of functional groups and structural features. The presence of the bromophenyl group, in particular, may confer unique reactivity and binding properties, making it a valuable compound for various applications.